N-(2-hydroxyethyl)-N-[2-(pyridin-2-yloxy)ethyl]prop-2-enamide

• IUPAC Name: N-(2-hydroxyethyl)-N-(2-pyridin-2-yloxyethyl)prop-2-enamide
• InChI: InChI=1S/C12H16N2O3/c1-2-12(16)14(7-9-15)8-10-17-11-5-3-4-6-13-11/h2-6,15H,1,7-10H2
• InChI Key: HEUGQAACKCDXSZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N(CCO)CCOC1=CC=CC=N1
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

N-(2-hydroxyethyl)-N-[2-(pyridin-2-yloxy)ethyl]prop-2-enamide is a chemical compound that is commonly referred to as HEPP. It is a synthetic compound that has been used in scientific research for various purposes.

Mechanism of Action

HEPP is a small molecule that can bind to proteins and modulate their activity. The mechanism of action of HEPP is not fully understood, but it is believed to involve the disruption of protein-protein interactions. HEPP has been shown to bind to various proteins, including enzymes, transcription factors, and signaling molecules.
Biochemical and Physiological Effects:
HEPP has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as histone deacetylases and proteases. HEPP has also been shown to modulate the activity of transcription factors, such as NF-kB and AP-1. In addition, HEPP has been shown to inhibit the proliferation of cancer cells and to induce apoptosis.

Advantages and Limitations for Lab Experiments

HEPP has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues. It is also relatively stable and can be stored for long periods of time. However, HEPP also has some limitations. It can be toxic at high concentrations, and its effects can be difficult to interpret due to its broad range of targets.

Future Directions

There are several future directions for the study of HEPP. One direction is to further investigate its mechanism of action and its effects on specific proteins and pathways. Another direction is to develop new derivatives of HEPP that have improved specificity and potency. Finally, HEPP could be used in the development of new drugs for the treatment of various diseases, including cancer and inflammatory disorders.
Conclusion:
HEPP is a synthetic compound that has been used in scientific research for various purposes. It has been shown to have a broad range of targets, including enzymes, transcription factors, and signaling molecules. HEPP has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of HEPP, including further investigation of its mechanism of action and the development of new derivatives with improved specificity and potency.

Synthesis Methods

HEPP is synthesized through a series of chemical reactions. The first step involves the reaction of 2-(2-bromoethyl)pyridine with sodium hydride to form 2-(pyridin-2-yloxy)ethyl bromide. The second step involves the reaction of the 2-(pyridin-2-yloxy)ethyl bromide with 2-bromoacetic acid to form N-(2-bromoethyl)-N-[2-(pyridin-2-yloxy)ethyl]glycine. The final step involves the reaction of N-(2-bromoethyl)-N-[2-(pyridin-2-yloxy)ethyl]glycine with sodium hydroxide to form HEPP.

Scientific Research Applications

HEPP has been used in scientific research for various purposes. One of the main applications of HEPP is in the study of protein-protein interactions. HEPP has been used to identify and characterize protein-protein interactions in various biological systems. HEPP has also been used in the study of enzyme kinetics and in the development of new drugs.